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Compound of Interest |

Compound Name: Disperse orange 80
CAS No.: 70210-10-5
Cat. No.: B15138760
Get Quote
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Disclaimer: The fluorescent properties of Disperse Orange 80, specifically its excitation and
emission maxima, are not well-documented in scientific literature for microscopy applications.
The following protocols and settings are based on estimations from structurally similar
fluorescent azo dyes, such as Disperse Red 19, which exhibits an absorption maximum at
approximately 495 nm and an emission maximum at around 640 nm.[1][2] These
recommendations should be considered a starting point and must be optimized experimentally
for your specific application and imaging system.

Introduction

Disperse Orange 80 is a monoazo dye.[3] While primarily utilized in the textile industry, its
chemical structure suggests potential for fluorescence-based imaging in biological research.
Azo dyes can exhibit fluorescence, and their spectral properties are influenced by their
molecular structure and environment.[4][5] This document provides a detailed, albeit
theoretical, guide for researchers and scientists interested in exploring the use of Disperse
Orange 80 as a fluorescent probe in cellular imaging.

Estimated Spectral Properties
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Based on the analysis of structurally related azo dyes, the following spectral characteristics for
Disperse Orange 80 are proposed as a starting point for experimental validation.

Estimated Wavelength

Parameter Reference Dye
(nm)

Excitation Maximum (Aex) ~495 nm Disperse Red 19

Emission Maximum (Aem) ~640 nm Disperse Red 19

Note: The actual excitation and emission maxima of Disperse Orange 80 may vary depending
on the solvent, pH, and binding to cellular components.

Recommended Microscope Configuration

To effectively capture the fluorescence of Disperse Orange 80, a fluorescence microscope
equipped with a suitable light source, filter set, and detector is required. The following table
summarizes the recommended settings based on the estimated spectral properties.
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Component

Recommended
Specification

Rationale

Excitation Light Source

Blue-Green Laser (e.g., 488
nm or 496 nm Argon ion laser)
or a broad-spectrum lamp with

an appropriate excitation filter.

To efficiently excite the dye
based on the estimated
absorption maximum of ~495

nm.

Excitation Filter

Bandpass filter centered
around 490-500 nm (e.g.,
495/20 nm).

To specifically select the
excitation wavelengths that
match the dye's estimated

absorption peak.

Dichroic Mirror

Long-pass filter with a cut-on

wavelength around 510 nm.

To separate the excitation and
emission light paths, reflecting
the excitation light and
transmitting the emitted

fluorescence.

Emission Filter

Long-pass filter (e.g., 515 nm
LP) or a bandpass filter
centered around 640 nm (e.qg.,
640/40 nm).

To collect the emitted
fluorescence while blocking
scattered excitation light and
autofluorescence. A bandpass
filter can improve the signal-to-

noise ratio.

Objective Lens

High numerical aperture (NA)
oil or water immersion
objective (e.g., 60x or 100x,
NA > 1.2).

To maximize the collection of
emitted photons and achieve

high resolution.

Detector

Cooled CCD or sCMOS
camera for widefield
microscopy; Photomultiplier
tube (PMT) or HyD detector for

confocal microscopy.

To provide high sensitivity and
a good signal-to-noise ratio for
detecting the fluorescence

signal.

Experimental Protocols

» Weigh out a precise amount of Disperse Orange 80 powder.
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o Dissolve the dye in a suitable organic solvent, such as dimethyl sulfoxide (DMSO) or
ethanol, to create a high-concentration stock solution (e.g., 1-10 mM).

o Store the stock solution in a light-protected container at -20°C.

e Culture cells on glass-bottom dishes or coverslips suitable for microscopy.

e Once the cells have reached the desired confluency, remove the culture medium.
e Wash the cells twice with a warm, buffered saline solution (e.g., PBS or HBSS).

» Dilute the Disperse Orange 80 stock solution in a pre-warmed imaging buffer (e.g., phenol
red-free culture medium or HBSS) to the desired working concentration. The optimal
concentration should be determined experimentally, starting with a range of 1-10 uM.

 Incubate the cells with the staining solution for 15-30 minutes at 37°C in a humidified
incubator.

e Remove the staining solution and wash the cells three times with the imaging buffer.
e Add fresh, pre-warmed imaging buffer to the cells.
e Proceed with image acquisition.

Image Acquisition Workflow

The following diagram illustrates the general workflow for acquiring fluorescence images of
cells stained with Disperse Orange 80.
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Sample Preparation
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Experimental workflow for Disperse Orange 80 fluorescence imaging.
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Data Presentation and Analysis

Quantitative data from image acquisition should be carefully recorded and tabulated for
comparison and optimization.

Parameter Setting 1 Setting 2 Setting 3
Dye Concentration

1 5 10
(M)
Excitation Wavelength

488 496 488
(nm)
Laser Power (%) 1 2 5
Exposure Time (ms) 100 200 500
Detector Gain 100 120 150

Average Signal

Intensity

Signal-to-Noise Ratio

Photobleaching Rate

Logical Relationship of Imaging Parameters

The following diagram illustrates the logical relationships between key imaging parameters that
need to be balanced for optimal fluorescence imaging.
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Interplay of key parameters in fluorescence microscopy.

Conclusion and Future Directions

Disperse Orange 80 presents a potential, yet uncharacterized, tool for fluorescence
microscopy. The protocols and settings provided herein offer a foundational approach for
researchers to begin exploring its utility. The immediate next step for any user should be the
experimental determination of its excitation and emission spectra in an aqueous, biologically
relevant buffer. Subsequent characterization of its quantum yield, photostability, and cellular
localization will be crucial in establishing its viability as a reliable fluorescent probe for the

scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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